Cas no 1494614-30-0 (4,8-Bis(5-(2-ethylhexyl)thieno[3,2-b]thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene)

• Product Name: 4,8-Bis(5-(2-ethylhexyl)thieno[3,2-b]thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene
• CAS No: 1494614-30-0
• MF: C₃₈H₄₂S₆
• MW: 691.130082607269
• CID: 5037132
• PubChem ID: 133083197
• Update Time: 2026-02-28

4,8-Bis(5-(2-ethylhexyl)thieno[3,2-b]thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene Chemical and Physical Properties

Names and Identifiers

• 4,8-bis(5-(2-ethylhexyl)thieno[3,2-b]thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene
• CS-0435324
• 1494614-30-0
• 2,8-bis[5-(2-ethylhexyl)thieno[3,2-b]thiophen-2-yl]-4,10-dithiatricyclo[7.3.0.0(3),?]dodeca-1,3(7),5,8,11-pentaene
• 4,8-bis((2-ethylhexyl)thieno[3,2-b]thiophene)-benzo[1,2-b:4,5-b']dithiophene
• 4,8-bis[2-(2-ethylhexyl)thieno[3,2-b]thiophen-5-yl]thieno[2,3-f][1]benzothiole
• 4,8-Bis[5-(2-ethylhexyl)thieno[3,2-b]thien-2-yl]-benzo[1,2-b:4,5-b']dithiophene
• 4,8-Bis(5-(2-ethylhexyl)thieno[3,2-b]thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene

• Inchi： 1S/C38H42S6/c1-5-9-11-23(7-3)17-25-19-29-31(41-25)21-33(43-29)35-27-13-15-40-38(27)36(28-14-16-39-37(28)35)34-22-32-30(44-34)20-26(42-32)18-24(8-4)12-10-6-2/h13-16,19-24H,5-12,17-18H2,1-4H3
• InChI Key： GMAGOVRLFJKIHX-UHFFFAOYSA-N
• SMILES： S1C2C=C(C3C4=C(C=CS4)C(=C4C=3C=CS4)C3=CC4=C(C=C(CC(CC)CCCC)S4)S3)SC=2C=C1CC(CC)CCCC

Computed Properties

• Exact Mass: 690.16107838g/mol
• Monoisotopic Mass: 690.16107838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 14
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.4
• Topological Polar Surface Area: 169

Additional information on 4,8-Bis(5-(2-ethylhexyl)thieno[3,2-b]thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene

Exploring the Potential of 4,8-Bis(5-(2-ethylhexyl)thieno[3,2-b]thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene (CAS No. 1494614-30-0) in Organic Electronics

In the rapidly evolving field of organic electronics, 4,8-Bis(5-(2-ethylhexyl)thieno[3,2-b]thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene (CAS No. 1494614-30-0) has emerged as a promising material due to its unique molecular structure and exceptional optoelectronic properties. This compound, often abbreviated as BDT-TT, belongs to the family of conjugated polymers and small molecules, which are widely researched for applications in organic solar cells (OSCs), organic field-effect transistors (OFETs), and light-emitting diodes (OLEDs). Its thieno[3,2-b]thiophene and benzo[1,2-b:4,5-b']dithiophene units contribute to high charge carrier mobility and excellent light absorption, making it a standout candidate for next-generation organic semiconductors.

The growing demand for sustainable and flexible electronics has driven significant interest in materials like BDT-TT. Researchers and industry professionals frequently search for terms such as "high-performance organic semiconductors," "conjugated polymers for solar cells," and "synthesis of BDT derivatives," reflecting the compound's relevance in cutting-edge applications. Its 2-ethylhexyl side chains enhance solubility in common organic solvents, facilitating solution-processable device fabrication—a critical advantage for large-scale production. Moreover, the compound's ability to form stable thin films with minimal defects aligns with the industry's push toward low-cost, high-efficiency photovoltaic technologies.

One of the most searched questions in this domain is: "How does BDT-TT compare to other donor materials in bulk heterojunction solar cells?" Studies indicate that BDT-TT-based devices exhibit superior power conversion efficiencies (PCEs) due to their broad absorption spectra and favorable energy level alignment with common acceptors like PCBM and ITIC. The compound's planar backbone promotes strong π-π stacking, enhancing charge transport properties. Additionally, its synthetic versatility allows for fine-tuning of optical and electronic properties, addressing another hot topic: "design strategies for efficient organic photovoltaic materials."

Beyond photovoltaics, CAS No. 1494614-30-0 is also explored for its potential in thermoelectric materials and sensors. The rise of wearable electronics and Internet of Things (IoT) devices has spurred interest in materials that combine flexibility with high performance. Searches like "organic semiconductors for flexible electronics" and "BDT-TT thermal stability" highlight these applications. The compound's robustness under ambient conditions further supports its suitability for real-world deployment, a key concern for manufacturers and researchers alike.

In summary, 4,8-Bis(5-(2-ethylhexyl)thieno[3,2-b]thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene represents a cornerstone in the development of advanced organic electronic materials. Its multifaceted applications, coupled with ongoing research into its derivatives, ensure its place at the forefront of innovations in sustainable technology. As the industry continues to prioritize efficiency, scalability, and environmental impact, compounds like BDT-TT will remain pivotal in shaping the future of electronics.